Cas no 455949-74-3 (6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-(3-methylbutyl)-4-(4-methylphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
- 6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
-
- Inchi: 1S/C18H23N3O2/c1-11(2)8-9-21-10-14-15(17(21)22)16(20-18(23)19-14)13-6-4-12(3)5-7-13/h4-7,11,16H,8-10H2,1-3H3,(H2,19,20,23)
- InChI Key: RQJLGBHSXSVNEP-UHFFFAOYSA-N
- SMILES: C1(=O)NC(C2=CC=C(C)C=C2)C2C(=O)N(CCC(C)C)CC=2N1
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2711-0426-2μmol |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 2μmol |
$85.5 | 2023-07-28 | |
| Life Chemicals | F2711-0426-5μmol |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 5μmol |
$94.5 | 2023-07-28 | |
| Life Chemicals | F2711-0426-10μmol |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 10μmol |
$103.5 | 2023-07-28 | |
| Life Chemicals | F2711-0426-20μmol |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 20μmol |
$118.5 | 2023-07-28 | |
| Life Chemicals | F2711-0426-1mg |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 1mg |
$81.0 | 2023-07-28 | |
| Life Chemicals | F2711-0426-2mg |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 2mg |
$88.5 | 2023-07-28 | |
| Life Chemicals | F2711-0426-3mg |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 3mg |
$94.5 | 2023-07-28 | |
| Life Chemicals | F2711-0426-4mg |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 4mg |
$99.0 | 2023-07-28 | |
| Life Chemicals | F2711-0426-5mg |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 5mg |
$103.5 | 2023-07-28 | |
| Life Chemicals | F2711-0426-10mg |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
455949-74-3 | 90%+ | 10mg |
$118.5 | 2023-07-28 |
6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
6-(3-Methylbutyl)-4-(4-Methylphenyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]pyrimidine-2,5-Dione: A Comprehensive Overview
The compound 6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 455949-74-3) is a highly complex and intriguing molecule that has garnered significant attention in the field of biopharmaceutical research. This compound belongs to a class of heterocyclic compounds known as pyrrolopyrimidines, which are characterized by their unique fused-ring structure combining features of both pyrrole and pyrimidine moieties. The intricate chemical structure of this compound renders it a promising candidate for various applications in drug discovery, particularly in the realms of anticancer agents and neurodegenerative disease treatments.
One of the most notable features of this compound is its multifaceted biological activity. Recent studies have demonstrated that pyrrolopyrimidine derivatives exhibit potent antiproliferative effects against a wide array of cancer cell lines, including those resistant to conventional chemotherapy agents. The presence of the 3-methylbutyl group and 4-methylphenyl substituent significantly contributes to the compound's pharmacological profile by enhancing its lipophilicity, which in turn improves its ability to cross biological membranes and reach target sites within the body.
From a synthetic chemistry perspective, the construction of this compound represents a significant achievement. The synthesis involves a series of intricate reactions, including cyclization and coupling steps, to assemble the highly strained pyrrolopyrimidine ring system. This process not only requires precise control over reaction conditions but also highlights the importance of stereochemical integrity in achieving the desired product.
Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying this compound's biological activity. Through molecular docking studies, researchers have identified key interactions between the compound and critical residues on target proteins, providing valuable insights into its mode of action. These findings underscore the potential utility of this compound as a selective inhibitor in pathways associated with disease progression.
Moreover, the pharmacokinetic properties of this compound have been extensively studied to evaluate its suitability as a drug candidate. Preclinical trials indicate that it exhibits favorable bioavailability and minimal toxicity, making it a compelling candidate for further clinical development. The compound's metabolic stability has also been investigated, revealing that it undergoes biotransformation via well-characterized pathways, which is encouraging for its potential use in long-term therapeutic applications.
Looking ahead, ongoing research is focused on exploring the broad spectrum of applications for this compound. Beyond its role as a potential anticancer agent, it is also being investigated for its effects on neuroinflammation and oxidative stress, which could open new avenues in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
In summary, 6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione represents a groundbreaking advancement in the field of biopharmaceuticals. Its unique chemical structure, combined with its diverse biological activities, positions it as a versatile tool for addressing some of the most challenging diseases of our time. As research into this compound continues to evolve, it is poised to make significant contributions to the development of next-generation therapies.
455949-74-3 (6-(3-methylbutyl)-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)